Cas no 169908-36-5 (4-Thiazolidinecarboxylic acid, 2-(1-methylethyl)-, methyl ester, (2R,4R)-)

• Product Name: 4-Thiazolidinecarboxylic acid, 2-(1-methylethyl)-, methyl ester, (2R,4R)-
• CAS No: 169908-36-5
• MF: C₈H₁₅NO₂S
• MW: 189.27520108223
• CID: 1351412
• Update Time: 2024-08-17

4-Thiazolidinecarboxylic acid, 2-(1-methylethyl)-, methyl ester, (2R,4R)- Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolidinecarboxylic acid, 2-(1-methylethyl)-, methyl ester, (2R,4R)-

• Inchi： 1S/C8H15NO2S/c1-5(2)7-9-6(4-12-7)8(10)11-3/h5-7,9H,4H2,1-3H3/t6-,7+/m0/s1
• InChI Key： HFAMQEIRUQNGKY-NKWVEPMBSA-N
• SMILES： S1C[C@@H](C(OC)=O)N[C@H]1C(C)C

Computed Properties

• Exact Mass: 189.08245

Experimental Properties

• Density: 1.088±0.06 g/cm3(Predicted)
• Boiling Point: 270.5±35.0 °C(Predicted)
• PSA: 38.33
• pka: 6.70±0.60(Predicted)